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Compound of Interest

Compound Name: Bl 01383298
Cat. No.: B15584180
Get Quote
. J

Technical Support Center: BI-01383298

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
BI1-01383298, a potent and selective irreversible inhibitor of the human sodium-coupled citrate
transporter SLC13A5. The primary focus of this guide is to address challenges related to its
solubility in Dimethyl Sulfoxide (DMSO).

Troubleshooting Guide: Improving BI-01383298
Solubility in DMSO

Researchers may encounter difficulties in dissolving BI-01383298 in DMSO, especially at
higher concentrations. This can manifest as a persistent precipitate, cloudiness in the solution,
or the formation of a film. The following troubleshooting steps and experimental protocols are
designed to address these issues.

Initial Observation: Precipitate or Cloudiness in DMSO

If you observe a precipitate or cloudiness after attempting to dissolve BI-01383298 in DMSO at
room temperature, follow this workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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